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Compound of Interest

Compound Name: Disodium phthalate

Cat. No.: B103543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of disodium phthalate, a
significant compound in various chemical and pharmaceutical applications. The synthesis route
from phthalic anhydride is a fundamental process involving the hydrolysis of an acid anhydride
followed by neutralization. This document outlines the reaction principles, stoichiometry, a
detailed experimental protocol, and relevant quantitative data to support researchers in the lab.

Reaction Mechanism and Stoichiometry

The synthesis of disodium phthalate from phthalic anhydride in an aqueous basic solution is a
two-step process. First, phthalic anhydride undergoes rapid hydrolysis in the presence of water
to open the anhydride ring, forming ortho-phthalic acid. Subsequently, the resulting phthalic
acid, being a dicarboxylic acid, is neutralized by two molar equivalents of sodium hydroxide to
yield the target compound, disodium phthalate, and water.[1]

Step 1: Hydrolysis of Phthalic Anhydride CeH4(CO)20 + H20 - CeHa(CO2H)2
Step 2: Neutralization of Phthalic Acid CeHa(CO2H)2 + 2 NaOH - Na2CsH404 + 2 H20

The overall reaction, therefore, demonstrates a 1:2 molar ratio between phthalic anhydride and
sodium hydroxide for complete conversion to the disodium salt.[1][2]
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Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of disodium
phthalate from phthalic anhydride.

Parameter Value Unit

Reactants

Molar Mass of Phthalic

] 148.1 g/mol
Anhydride (CsH403)
Molar Mass of Sodium

] 40.00 g/mol
Hydroxide (NaOH)
Product
Molar Mass of Disodium

210.1 g/mol
Phthalate (Na2CsH404)
Stoichiometry
Molar Ratio (Phthalic 12
Anhydride : NaOH) '
Physical Properties
Phthalic Anhydride Melting
_ 131.6 °C
Point
Phthalic Anhydride Boiling )
) 295 (sublimes) °C
Point
Phthalic Anhydride Solubility in
0.62 (reacts slowly) g/100g

Water (20-25 °C)

Detailed Experimental Protocol

This protocol details a standard laboratory procedure for the synthesis of disodium phthalate.

3.1 Materials and Equipment
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e Reagents:
o Phthalic Anhydride (CsH40Os3), high purity
o Sodium Hydroxide (NaOH), pellets or solution
o Distilled or Deionized Water
e Equipment:
o 250 mL Beaker or Erlenmeyer flask
o Magnetic stirrer and stir bar
o Graduated cylinders
o Weighing balance
o pH meter or pH indicator strips
o Heating mantle or hot plate (optional, for enhancing dissolution)
o Crystallizing dish
o Vacuum filtration apparatus (Buchner funnel, filter flask)
3.2 Procedure
e Preparation of Sodium Hydroxide Solution:

o Calculate the required mass of NaOH for a 2:1 molar ratio with the starting amount of
phthalic anhydride. For example, for 14.8 g (0.1 mol) of phthalic anhydride, 8.0 g (0.2 mol)
of NaOH is required.

o In a 250 mL beaker, dissolve the calculated mass of NaOH in approximately 100 mL of
distilled water. Caution: This process is highly exothermic; use a borosilicate glass
container and stir continuously. Allow the solution to cool to room temperature.

e Reaction with Phthalic Anhydride:
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o Place the beaker containing the NaOH solution on a magnetic stirrer.

o Slowly and portion-wise, add the pre-weighed phthalic anhydride to the stirring sodium
hydroxide solution. The anhydride will first hydrolyze to phthalic acid, which is then
immediately neutralized.[1]

o Continue stirring until all the phthalic anhydride has dissolved completely. The reaction
mixture may warm up slightly. Gentle heating can be applied to facilitate dissolution if
necessary.

e Reaction Completion and pH Adjustment:

o Once the solution is clear, check the pH using a calibrated pH meter or pH strip. The final
pH should be basic (typically > 9) to ensure the complete formation of the disodium salt.

o If the solution is not sufficiently basic, add a small amount of concentrated NaOH solution
dropwise until the target pH is reached.

¢ |solation of Disodium Phthalate:

o The product can be isolated by evaporating the water. Transfer the solution to a large
crystallizing or evaporating dish and heat gently to reduce the volume.

o As the water evaporates, white crystals of disodium phthalate will begin to form.

o Alternatively, the product can be precipitated by adding a solvent in which it is insoluble
(e.g., ethanol), though this may require further purification.

o Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol
to remove any residual impurities.

o Dry the crystals in a desiccator or a low-temperature oven.
* Yield Calculation:

o Weigh the final dried product and calculate the percentage yield based on the initial
limiting reagent (phthalic anhydride).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://askfilo.com/user-question-answers-chemistry/phthalic-acid-reacts-with-naoh-according-to-the-following-3234383338373839
https://www.benchchem.com/product/b103543?utm_src=pdf-body
https://www.benchchem.com/product/b103543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Workflows and Pathways

The following diagrams illustrate the logical flow of the synthesis and the chemical
transformation pathway.
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Caption: Experimental workflow for the synthesis of disodium phthalate.
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Caption: Chemical pathway from phthalic anhydride to disodium phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

